Cas no 44296-44-8 (2-methylpropanethioic S-acid)

• Product Name: 2-methylpropanethioic S-acid
• CAS No: 44296-44-8
• MF: C₄H₈OS
• MW: 104.170720100403
• MDL: MFCD31690702
• CID: 2669265
• PubChem ID: 206243
• Update Time: 2025-09-23

2-methylpropanethioic S-acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylpropanethioic acid
• 2-methylpropanethioic S-acid
• BRN 1848029
• EN300-2007750
• 2-Methyl-propanethioic acid
• DTXSID50196104
• 44296-44-8
• methylthiopropionic acid
• SCHEMBL873800
• Thioisobutyric acid
• 2-methyl thiopropionic acid
• Ac. alpha-Tioisobutirrico
• Ac. alpha-Tioisobutirrico [Italian]
• Propanethioic acid, 2-methyl-
• monoisobutyryl thiamine

• MDL： MFCD31690702
• Inchi： 1S/C4H8OS/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)
• InChI Key： FFAADXOKPZHULO-UHFFFAOYSA-N
• SMILES： SC(C(C)C)=O

Computed Properties

• Exact Mass: 104.02958605Da
• Monoisotopic Mass: 104.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids Carbothioic S-acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carbothioic S-acids